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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560

Technical Guide: Physical Properties of 2-
Methoxy-5-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Methoxy-5-methylphenol (CAS RN: 1195-09-1), also known as isocreosol or 5-
methylguaiacol. This compound is a valuable intermediate in the pharmaceutical and cosmetic
industries, recognized for its antioxidant and antimicrobial properties.[1][2] A clear
understanding of its physical characteristics, such as melting and boiling points, is crucial for its
application in synthesis, formulation, and quality control.

Physical Properties of 2-Methoxy-5-methylphenol

The melting and boiling points of 2-Methoxy-5-methylphenol have been determined and
reported across various sources. A summary of these values is presented below.

Physical Property Value Conditions
Melting Point 32-39°C Ambient Pressure
Boiling Point 115-117 °C 20 mmHg

760 mmHg (Standard

222.65 °C (495.65 K)
Pressure)
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Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of solid organic compounds like 2-Methoxy-5-methylphenol.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
following protocol outlines the capillary method, a common and reliable technique.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[3]

Thermometer

Mortar and pestle

Spatula

Procedure:

o Sample Preparation: A small amount of the crystalline 2-Methoxy-5-methylphenol is finely
ground using a mortar and pestle. The open end of a capillary tube is then pressed into the
powder.[4] The tube is tapped gently to pack the sample into the sealed end, aiming for a
sample height of 1-2 mm.[3][4]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

e Heating: The apparatus is heated at a steady and slow rate, typically around 2°C per minute,
to ensure thermal equilibrium between the sample and the thermometer.

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
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becomes a liquid is recorded as the end of the melting range.[4] For a pure compound, this
range should be narrow, typically 0.5-1.0°C.

Boiling Point Determination at Reduced Pressure

For substances that may decompose at their atmospheric boiling point, determination at a
reduced pressure is standard. The boiling point is the temperature at which the vapor pressure
of the liquid equals the surrounding pressure.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or aluminum block)

Vacuum source and manometer

Procedure:

o Sample Preparation: A small amount of 2-Methoxy-5-methylphenol is placed in the fusion
tube. The capillary tube is placed inside the fusion tube with its open end submerged in the
liquid.[5]

e Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in the
heating bath. The entire system is connected to a vacuum source, and the pressure is
adjusted to the desired level (e.g., 20 mmHg) and monitored with a manometer.

o Heating and Observation: The heating bath is warmed gently. As the temperature rises, air
trapped in the capillary tube will be expelled, forming a stream of bubbles.[6] The heating is
continued until a steady and rapid stream of bubbles emerges from the capillary tube.[5]

e Recording the Boiling Point: The heat source is then removed, and the apparatus is allowed
to cool slowly. The temperature at which the stream of bubbles ceases and the liquid begins
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to enter the capillary tube is recorded as the boiling point of the substance at that specific

pressure.[6]

Logical Workflow: Synthesis of a 2-Methoxy-5-
methylphenol Derivative

2-Methoxy-5-methylphenol serves as a key building block in the synthesis of more complex

molecules. The following diagram illustrates a generalized workflow for the synthesis of a biaryl
compound derived from a halogenated 2-Methoxy-5-methylphenol analog, utilizing a Suzuki-
Miyaura cross-coupling reaction.[7][8] This type of reaction is fundamental in drug discovery for

creating carbon-carbon bonds.[9]
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Caption: A generalized workflow for the synthesis of a 2-Methoxy-5-arylphenol derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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